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Compound of Interest

Compound Name: H-Val-oet tos

Cat. No.: B15344852

For researchers, scientists, and drug development professionals, ensuring safe handling of
specialized chemical reagents is paramount. This guide provides essential, immediate safety
and logistical information for handling L-Valine ethyl ester tosylate (H-Val-OEt Tos), a common
reagent in peptide synthesis and drug development.[1] Adherence to these procedures is
critical for maintaining a safe laboratory environment.

Chemical Identification and Properties:

Property Value Source

Chemical Name L-Valine ethyl ester tosylate N/A

H-Val-OEt Tos, L-Valine 2-
Synonyms [2]
Hydroxyethyl Ester Tosylate

Molecular Formula C7H15NO3 - C7H803S [2]
Molecular Weight 333.40 g/mol [2]
Form Powder/Solid [3114]

Not explicitly found for the
tosylate salt. The hydrochloride

CAS Number _ 31415116171
salt (H-Val-OEt HCI) is 17609-
47-1.

Storage Temperature 2-8 °C [6]
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Hazard Identification and Personal Protective Equipment
(PPE)

While a specific Safety Data Sheet (SDS) for L-Valine ethyl ester tosylate was not located,
information on similar compounds and chemical classes indicates the following potential
hazards and required PPE. Amino acid esters may have toxic effects, and tosylates are known
to be good leaving groups, implying reactivity.[8][9][10]

Potential Hazards:

Harmful if swallowed.[11]

May cause skin and eye irritation.[12][13]

May cause respiratory tract irritation if inhaled as dust.[12][14]

Combustible solid; fine dust dispersed in air may create an explosion hazard.[14]

Required Personal Protective Equipment (PPE):

PPE Category Specification Rationale

Safety glasses with side ] )
Protects against dust particles

Eye Protection shields or chemical safety i
and potential splashes.
goggles.
] Chemical-resistant gloves )

Hand Protection o Prevents skin contact.

(e.g., nitrile).
) ) NIOSH-approved N95 dust Prevents inhalation of fine

Respiratory Protection )

mask or higher. powder.

i Protects skin and personal
Body Protection Laboratory coat. _ o
clothing from contamination.

Operational Plan: Step-by-Step Handling Procedures

e Preparation:
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[e]

Work in a well-ventilated area, preferably a chemical fume hood.

o

Ensure all necessary PPE is worn correctly.

[¢]

Have an emergency eyewash station and safety shower readily accessible.

[¢]

Keep a spill kit appropriate for solid chemical spills nearby.

e Handling:

o Avoid generating dust. Use techniques such as gentle scooping and weighing on a tared
container within a fume hood.

o Do not eat, drink, or smoke in the handling area.
o Wash hands thoroughly after handling.
¢ In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[14][15]

o Skin Contact: Remove contaminated clothing and wash skin with soap and water.[15]

o Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical
attention.[12][14]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[14]

Disposal Plan

o Waste Collection:

o Collect all waste material, including any contaminated PPE (gloves, masks), in a clearly
labeled, sealed container for chemical waste.

o Disposal Route:
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o Dispose of the chemical waste through your institution's designated hazardous waste
disposal program. Do not dispose of it in regular trash or down the drain.[16] All waste
disposal must be in accordance with federal, state, and local environmental regulations.

[12]

Safe Handling Workflow for L-Valine Ethyl Ester
Tosylate
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Safe Handling Workflow for L-Valine Ethyl Ester Tosylate
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Caption: Logical workflow for the safe handling of L-Valine ethyl ester tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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